N-(4-chlorophenyl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H19ClN6O4S/c1-33-17-8-6-16(7-9-17)29-18(10-15-11-19(30)26-21(32)25-15)27-28-22(29)34-12-20(31)24-14-4-2-13(23)3-5-14/h2-9,11H,10,12H2,1H3,(H,24,31)(H2,25,26,30,32)
• InChI Key: XZWNCGYAESWPEQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=CC=C(C=C3)Cl)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C22H19ClN6O4S
• Molecular Weight: 498.9 g/mol

Description

N-(4-chlorophenyl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H19ClN6O4S and its molecular weight is 498.94. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential Therapeutic Applications

Synthesis of Novel Compounds

Research has been dedicated to synthesizing novel heterocyclic compounds derived from specific core structures, such as benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines, showing anti-inflammatory and analgesic properties. These compounds have been evaluated for their cyclooxygenase inhibition (COX-1/COX-2), presenting significant analgesic and anti-inflammatory activities, with some demonstrating high COX-2 selectivity and comparable activity to standard drugs like sodium diclofenac (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial Activities

Several studies have focused on the synthesis of novel 1,2,4-triazole derivatives from different starting compounds. These derivatives were screened for their antimicrobial activities against a variety of microorganisms, showcasing good or moderate activities, indicating their potential as antimicrobial agents (Bektaş et al., 2010).

Antitumor Activities

Investigations into the synthesis of new nitrogen heterocycles have also been reported, with a focus on evaluating their antioxidant and antitumor activities. These studies involve complex synthetic routes to produce compounds with potential antitumor activities, assessed through various biological activity studies (El-Moneim, El‐Deen, & El-Fattah, 2011).

Enzyme Inhibition

Research into the synthesis of novel compounds derived from specific acetohydrazides has been conducted, highlighting their significant inhibitory activity against enzymes like lipase and α-glucosidase. These findings suggest potential applications in managing conditions like obesity and diabetes through enzyme inhibition (Bekircan, Ülker, & Menteşe, 2015).